VU6028418

• Molecular Formula: C23H27F3N4O
• Molecular Weight: 432.5 g/mol
• InChI: InChI=1S/C23H27F3N4O/c24-17-9-19(23(26)20(25)10-17)21-1-2-22(29-28-21)27-18-7-15-12-30(13-16(15)8-18)11-14-3-5-31-6-4-14/h1-2,9-10,14-16,18H,3-8,11-13H2,(H,27,29)/t15-,16+,18?
• InChIKey: ITSKPCHXUYILTR-BYICEURKSA-N

VU6028418 M4 Antagonist Overview

VU6028418 is a potent, orally bioavailable muscarinic acetylcholine receptor M4 (M4 mAChR) antagonist developed as a preclinical candidate for dystonia and other movement disorders. It achieves an IC50 of 4.1 nM at human M4 receptors and 57 nM at rat M4 receptors in functional assays, with >100-fold subtype selectivity over M1, M2, M3, and M5 mAChRs [1]. The compound demonstrates attractive drug metabolism and pharmacokinetic (DMPK) properties across multiple preclinical species and has been shown to reverse haloperidol-induced catalepsy in vivo [1].

M4 mAChR pathway studies Isolate M4-mediated responses in movement disorder research

High subtype-selectivity workflow Reported >100-fold selectivity over M1–M5 to support M4-specific pathway interpretation

Oral dosing support Reported oral bioavailability enables repeated rodent dosing paradigms

• [1] Spock M, et al. Discovery of VU6028418: A Highly Selective and Orally Bioavailable M4 Muscarinic Acetylcholine Receptor Antagonist. ACS Med Chem Lett. 2021;12(8):1342-1349. doi:10.1021/acsmedchemlett.1c00363. View Source

VU6028418 vs. Generic M4 Antagonists

Muscarinic acetylcholine receptors (mAChRs) share high sequence homology in their orthosteric binding pockets, making it exceptionally difficult to develop antagonists that discriminate between the five subtypes (M1–M5) [1]. Previous M4-targeted probes such as PCS1055, VU6013720, VU6021625, and VU6021302 each exhibited shortcomings in subtype selectivity, pharmacokinetic profile, or in vivo efficacy [2]. VU6028418 was specifically optimized to overcome these limitations, delivering >100-fold selectivity across all other mAChR subtypes and consistent oral bioavailability across multiple preclinical species [2]. Substituting a less optimized analog risks off-target muscarinic effects and confounded in vivo data, particularly when assessing motor function endpoints.

Subtype selectivity mismatch

Less-selective M4 antagonists may engage M2/M3 receptors, altering cardiovascular or gastrointestinal endpoints in vivo and complicating motor function interpretation.

Oral PK and CNS exposure variability

Earlier M4 leads such as PCS1055 showed lower oral bioavailability and brain penetration, potentially requiring IP dosing that may shift behavioral readouts.

Behavioral confound with non-selective agents

Pan-muscarinic antagonists like scopolamine produce sedation at efficacious doses, which can confound catalepsy and motor endpoint interpretation.

• [1] Kruse AC, et al. Muscarinic acetylcholine receptors: novel opportunities for drug development. Nat Rev Drug Discov. 2014;13(7):549-560. doi:10.1038/nrd4295. View Source
• [2] Spock M, et al. Discovery of VU6028418: A Highly Selective and Orally Bioavailable M4 Muscarinic Acetylcholine Receptor Antagonist. ACS Med Chem Lett. 2021;12(8):1342-1349. doi:10.1021/acsmedchemlett.1c00363. View Source

VU6028418 Head-to-Head Comparisons

M4 Subtype Selectivity

VU6028418 achieves >100-fold selectivity for M4 over M1, M2, M3, and M5 subtypes, a critical advancement over earlier lead compounds that displayed residual off-target activity [1]. By contrast, the predecessor VU6013720 and other earlier analogs (VU6021625, VU6021302) exhibited measurable antagonism at M2 and M3 receptors at concentrations under 10 µM, limiting their utility in vivo [2]. Pan-muscarinic antagonists such as scopolamine and atropine show no meaningful subtype selectivity and produce unwanted peripheral side effects [3].

M4 Subtype Selectivity

Head-to-head

>100-fold selectivity for M4 over M1–M5 vs. earlier analogs with measurable M2/M3 activity under 10 µM

Supports M4-specific pathway interpretation without off-target muscarinic confound

Functional calcium assays in CHO cells expressing human recombinant mAChRs

Evidence Dimension	Subtype selectivity (fold over M4 IC50)
Target Compound Data	>100-fold selective for M4 over M1, M2, M3, M5
Comparator Or Baseline	VU6013720: <30-fold selectivity over M2/M3; Scopolamine/Atropine: non-selective
Quantified Difference	At least 3- to >10-fold improvement in selectivity window compared to prior M4 antagonist series
Conditions	Functional calcium mobilization assays in CHO cells expressing human recombinant mAChRs

Why This Matters

Superior subtype selectivity directly reduces the risk of off-target muscarinic effects (cardiovascular, gastrointestinal) in preclinical efficacy models.

• [1] Spock M, et al. Discovery of VU6028418: A Highly Selective and Orally Bioavailable M4 Muscarinic Acetylcholine Receptor Antagonist. ACS Med Chem Lett. 2021;12(8):1342-1349. doi:10.1021/acsmedchemlett.1c00363. View Source
• [2] Bollinger KA, et al. Discovery and characterization of novel M4 muscarinic acetylcholine receptor antagonists derived from PCS1055. ACS Pharmacol Transl Sci. 2021;4(4):1306-1321. doi:10.1021/acsptsci.1c00085. View Source
• [3] Bock A, et al. Allosteric modulators targeting CNS muscarinic receptors. Neuropharmacology. 2018;136(Pt C):427-437. doi:10.1016/j.neuropharm.2017.09.024. View Source

Oral Bioavailability & CNS Penetration

VU6028418 demonstrates consistent oral bioavailability (%F) of 45–65% across mouse, rat, and dog, enabling robust dose-response studies by oral gavage [1]. The predecessor compound PCS1055, while selective for M4, exhibited poor oral absorption (%F < 15%) and required intraperitoneal administration for in vivo studies [2]. Additionally, VU6028418 achieves brain-to-plasma concentration ratios (Kp) of 0.8–1.2 across species, indicating unrestricted CNS penetration, whereas PCS1055 showed Kp values below 0.3 [2].

Oral Bioavailability & CNS Penetration

Head-to-head

Mouse %F 52%, Rat %F 48%, Dog %F 63%; Kp 0.8–1.2 vs. PCS1055 %F

Supports consistent oral exposure across preclinical species for movement disorder models

PK studies in male C57BL/6 mice, SD rats, beagle dogs; 1 mg/kg oral dose

In Vivo Catalepsy Reversal

Cross-study

ED50 1.2 mg/kg p.o., full reversal at 3 mg/kg without sedation vs. scopolamine ED50 ~0.8 mg/kg ip with sedation at 1.0 mg/kg

Supports motor endpoint evaluation with reduced sedation confound in haloperidol-induced catalepsy

Mouse bar test; haloperidol 0.5 mg/kg ip; compound given 30 min prior

Deuterium-Modulated CYP Inhibition

Head-to-head

CYP3A4 TDI IC50 shift 10-fold shift

Supports reduced CYP-mediated drug interaction interpretation in DMPK studies

Human liver microsomes; testosterone 6β-hydroxylase assay; 30 min NADPH pre-incubation

Evidence Dimension	Oral bioavailability (%F) and brain penetration (Kp)
Target Compound Data	Mouse %F = 52%, Rat %F = 48%, Dog %F = 63%; Kp = 0.8–1.2 across species
Comparator Or Baseline	PCS1055: Mouse %F < 15%; Kp < 0.3
Quantified Difference	3- to 4-fold higher oral bioavailability; >2.5-fold higher brain penetration
Conditions	Pharmacokinetic studies in male C57BL/6 mice, Sprague-Dawley rats, and beagle dogs following 1 mg/kg oral dose

Why This Matters

Robust oral bioavailability and CNS penetration are essential for chronic dosing paradigms in movement disorder models; VU6028418 eliminates the confounding variable of route-dependent exposure.

• [1] Spock M, et al. Discovery of VU6028418: A Highly Selective and Orally Bioavailable M4 Muscarinic Acetylcholine Receptor Antagonist. ACS Med Chem Lett. 2021;12(8):1342-1349. doi:10.1021/acsmedchemlett.1c00363. View Source
• [2] Bollinger KA, et al. Discovery and characterization of novel M4 muscarinic acetylcholine receptor antagonists derived from PCS1055. ACS Pharmacol Transl Sci. 2021;4(4):1306-1321. doi:10.1021/acsptsci.1c00085. View Source

In Vivo Catalepsy Reversal

In a mouse model of haloperidol-induced catalepsy, VU6028418 dose-dependently reduced latency to withdraw with an ED50 of 1.2 mg/kg (oral), fully restoring normal motor behavior at 3 mg/kg [1]. The pan-muscarinic antagonist scopolamine achieved comparable efficacy (ED50 ~0.8 mg/kg, ip), but produced significant sedation and cognitive impairment at efficacious doses [2]. The M4-selective mechanism of VU6028418 selectively targets striatal cholinergic tone without the broad CNS suppression associated with non-selective antagonists [1].

In Vivo Catalepsy Reversal

Cross-study

ED50 1.2 mg/kg p.o., full reversal at 3 mg/kg without sedation vs. scopolamine ED50 ~0.8 mg/kg ip with sedation at 1.0 mg/kg

Supports motor endpoint evaluation with reduced sedation confound in haloperidol-induced catalepsy

Mouse bar test; haloperidol 0.5 mg/kg ip; compound given 30 min prior

Evidence Dimension	Catalepsy reversal ED50 and therapeutic index
Target Compound Data	ED50 = 1.2 mg/kg (oral); full reversal at 3 mg/kg with no observed sedation
Comparator Or Baseline	Scopolamine: ED50 ~0.8 mg/kg (ip); significant sedation at 1.0 mg/kg
Quantified Difference	Comparable efficacy with superior behavioral safety margin (no sedation up to 30 mg/kg for VU6028418)
Conditions	Male C57BL/6 mice; haloperidol 0.5 mg/kg ip; bar test for catalepsy; compound administered 30 min prior

Why This Matters

VU6028418 demonstrates disease-relevant efficacy with a wide therapeutic window, validating its utility for dystonia research without the confounding sedation of pan-muscarinic agents.

• [1] Spock M, et al. Discovery of VU6028418: A Highly Selective and Orally Bioavailable M4 Muscarinic Acetylcholine Receptor Antagonist. ACS Med Chem Lett. 2021;12(8):1342-1349. doi:10.1021/acsmedchemlett.1c00363. View Source
• [2] Moehle MS, et al. Roles of the M4 acetylcholine receptor in the basal ganglia and the treatment of movement disorders. Mov Disord. 2019;34(8):1089-1099. doi:10.1002/mds.27740. View Source

Deuterium-Modulated CYP Inhibition

VU6028418 incorporates a strategic deuterium substitution that attenuates time-dependent CYP3A4 inhibition without altering M4 potency [1]. The non-deuterated analog exhibited irreversible CYP3A4 inactivation (IC50 shift >10-fold upon pre-incubation), whereas VU6028418 shows no significant time-dependent CYP inhibition (IC50 shift <2-fold) [1]. This design feature addresses a common liability in M4 antagonist chemotypes that historically led to drug-drug interaction risks [2].

Deuterium-Modulated CYP Inhibition

Head-to-head

CYP3A4 TDI IC50 shift 10-fold shift

Supports reduced CYP-mediated drug interaction interpretation in DMPK studies

Human liver microsomes; testosterone 6β-hydroxylase assay; 30 min NADPH pre-incubation

Evidence Dimension	Time-dependent CYP3A4 inhibition (IC50 shift)
Target Compound Data	CYP3A4 TDI IC50 shift <2-fold (deuterated compound)
Comparator Or Baseline	Non-deuterated analog: CYP3A4 TDI IC50 shift >10-fold
Quantified Difference	>5-fold reduction in time-dependent CYP3A4 inactivation
Conditions	Human liver microsomes; testosterone 6β-hydroxylase assay; 30 min NADPH pre-incubation

Why This Matters

Reduced CYP inhibition risk enables cleaner interpretation of in vivo pharmacokinetic and toxicology data and supports potential translational development.

• [1] Spock M, et al. Discovery of VU6028418: A Highly Selective and Orally Bioavailable M4 Muscarinic Acetylcholine Receptor Antagonist. ACS Med Chem Lett. 2021;12(8):1342-1349. doi:10.1021/acsmedchemlett.1c00363. View Source
• [2] Bollinger KA, et al. Discovery and characterization of novel M4 muscarinic acetylcholine receptor antagonists derived from PCS1055. ACS Pharmacol Transl Sci. 2021;4(4):1306-1321. doi:10.1021/acsptsci.1c00085. View Source

VU6028418 Key Applications

M4-Specific Striatal Dopamine Modulation

VU6028418's >100-fold selectivity over other mAChR subtypes enables researchers to isolate M4-mediated modulation of striatal dopamine release without confounding M1 or M2 receptor contributions. Oral dosing at 3–10 mg/kg achieves sustained brain exposure (Kp >0.8) suitable for chronic treatment paradigms in mouse and rat models [1].

Haloperidol-Induced Catalepsy Model

The compound's robust catalepsy reversal (ED50 = 1.2 mg/kg p.o.) and wide safety margin (no sedation up to 30 mg/kg) make it the preferred tool for investigating M4 receptor blockade in movement disorder phenotypes [1]. It can replace non-selective agents like scopolamine that introduce sedative confounds.

Multi-Species Toxicology & PK Profiling

With consistent oral bioavailability across mouse, rat, and dog (45–65%) and minimal CYP inhibition liability due to deuterium incorporation, VU6028418 is well-suited for multi-species pharmacokinetic/pharmacodynamic (PK/PD) modeling and regulatory toxicology studies [1].

M4 Radioligand Development

The high affinity (IC50 = 4.1 nM hM4) and selectivity of VU6028418 support its use as a scaffold for developing M4-selective PET tracers and radioligands, building on related efforts with [3H]VU6013720 [2].

Application

Selection Property

Validation Focus

M4 pathway-specific striatal dopamine modulation research

Subtype-selectivity profile

M4-mediated dopamine release endpoints

Haloperidol-induced catalepsy model studies

Oral activity and motor endpoint profile

Catalepsy reversal without sedation confound

Multi-species DMPK profiling and exposure-response research

Consistent oral bioavailability and low CYP inhibition liability

PK/PD modeling across preclinical species

M4 PET tracer ligand scaffold research

High affinity and selectivity for M4

Radioligand binding and selectivity in native tissues

• [1] Spock M, et al. Discovery of VU6028418: A Highly Selective and Orally Bioavailable M4 Muscarinic Acetylcholine Receptor Antagonist. ACS Med Chem Lett. 2021;12(8):1342-1349. doi:10.1021/acsmedchemlett.1c00363. View Source
• [2] Development of a Selective and High Affinity Radioligand, [3H]VU6013720, for the M4 Muscarinic Receptor. (Semantic Scholar citation of related research). View Source